molecular formula C18H16N6O B2452286 1-(3,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine CAS No. 892760-41-7

1-(3,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

Cat. No. B2452286
CAS RN: 892760-41-7
M. Wt: 332.367
InChI Key: DDBLYTZMJSAHPI-UHFFFAOYSA-N
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Description

1-(3,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H16N6O and its molecular weight is 332.367. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

1-(3,5-dimethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine and its derivatives show potential in the field of antibacterial activity. Studies have demonstrated that compounds incorporating oxadiazoles and pyridyl triazole rings may serve as pharmacophores for developing antibacterial candidate drugs. This is evidenced by the synthesis and evaluation of novel compounds, showing good antibacterial activity, particularly when integrating these heterocyclic structures (Hu et al., 2005).

Molecular Rearrangements and Synthesis Methods

This compound and related structures have been explored for their role in photoinduced molecular rearrangements. For instance, studies on the photochemistry of 1,2,4-oxadiazoles, including 3-phenyl-1,2,4-oxadiazoles, have shown the formation of 1,2,4-triazoles and other related compounds under irradiation, highlighting their potential in advanced synthetic chemistry (Buscemi et al., 1996).

Antimicrobial and Antifungal Activities

The compound and its derivatives also display significant antimicrobial and antifungal activities. For instance, derivatives containing 1,2,4-oxadiazole and 1,2,4-triazole heterocyclic rings have been synthesized and characterized, showing promising results in antimicrobial activity tests. This includes compounds synthesized from 1,3,4-oxadiazole with primary amines, which have demonstrated effectiveness against various bacterial species and potential antileishmanial activity (Reitz & Finkes, 1989).

Potential in Cancer Research

The compound has also been studied for its potential application in cancer research. For example, derivatives of 1,2,4-oxadiazoles and 1,2,4-triazoles linked to different scaffolds have been synthesized and tested for their anticancer activity against various human cancer cell lines. These studies provide a foundation for further exploration into the compound's efficacy in treating different types of cancer (Yakantham et al., 2019).

properties

IUPAC Name

3-(3,5-dimethylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)triazol-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N6O/c1-11-8-12(2)10-14(9-11)24-16(19)15(21-23-24)18-20-17(22-25-18)13-6-4-3-5-7-13/h3-10H,19H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DDBLYTZMJSAHPI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=CC=C4)N)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

332.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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